Cas no 1804097-83-3 (1-Bromo-3-(2-(bromomethyl)-6-ethylphenyl)propan-2-one)

• Product Name: 1-Bromo-3-(2-(bromomethyl)-6-ethylphenyl)propan-2-one
• CAS No: 1804097-83-3
• MF: C₁₂H₁₄Br₂O
• MW: 334.0469622612
• CID: 4792406
• Update Time: 2025-05-22

1-Bromo-3-(2-(bromomethyl)-6-ethylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(2-(bromomethyl)-6-ethylphenyl)propan-2-one

• Inchi： 1S/C12H14Br2O/c1-2-9-4-3-5-10(7-13)12(9)6-11(15)8-14/h3-5H,2,6-8H2,1H3
• InChI Key： GSJJFVQKNNOQKX-UHFFFAOYSA-N
• SMILES： BrCC1=CC=CC(CC)=C1CC(CBr)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 206
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-3-(2-(bromomethyl)-6-ethylphenyl)propan-2-one

Recent Advances in the Study of 1-Bromo-3-(2-(bromomethyl)-6-ethylphenyl)propan-2-one (CAS: 1804097-83-3)

The compound 1-Bromo-3-(2-(bromomethyl)-6-ethylphenyl)propan-2-one (CAS: 1804097-83-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique brominated and ethyl-substituted aromatic structure, has shown promising potential in various applications, including drug discovery and organic synthesis. Recent studies have focused on elucidating its chemical properties, biological activities, and potential therapeutic uses.

One of the key areas of research involves the synthesis and optimization of 1-Bromo-3-(2-(bromomethyl)-6-ethylphenyl)propan-2-one. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers utilized a multi-step protocol involving bromination and alkylation reactions, which demonstrated high efficiency and scalability. This advancement is critical for further pharmacological evaluations and potential industrial applications.

In addition to its synthetic utility, 1-Bromo-3-(2-(bromomethyl)-6-ethylphenyl)propan-2-one has been investigated for its biological activity. Preliminary in vitro studies have revealed its potential as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, a recent paper in Bioorganic & Medicinal Chemistry Letters (2024) reported that this compound exhibits moderate inhibitory effects on cyclooxygenase-2 (COX-2), suggesting its possible role in developing anti-inflammatory agents. However, further in vivo studies are required to validate these findings and assess its safety profile.

Another noteworthy application of this compound lies in its use as a building block for more complex pharmaceutical agents. Researchers have explored its reactivity in cross-coupling reactions, enabling the construction of diverse molecular frameworks. A study in Organic Letters (2023) highlighted its utility in Pd-catalyzed Suzuki-Miyaura couplings, which are pivotal in the synthesis of bioactive molecules. The versatility of 1-Bromo-3-(2-(bromomethyl)-6-ethylphenyl)propan-2-one in such reactions underscores its value in medicinal chemistry.

Despite these promising developments, challenges remain in fully harnessing the potential of this compound. Issues such as stability under physiological conditions and selectivity in biological targets need to be addressed. Future research directions may include structural modifications to enhance its pharmacokinetic properties and reduce off-target effects. Collaborative efforts between chemists and biologists will be essential to translate these findings into clinically relevant therapies.

In conclusion, 1-Bromo-3-(2-(bromomethyl)-6-ethylphenyl)propan-2-one (CAS: 1804097-83-3) represents a versatile and promising compound in chemical biology and pharmaceutical research. Recent advancements in its synthesis, biological evaluation, and application as a synthetic intermediate highlight its potential. Continued investigation into its mechanisms and therapeutic applications will undoubtedly contribute to the development of novel drugs and chemical tools.